Cas no 1189873-11-7 (15-Tritylmercapto-4,7,10,13-tetraoxapentadecanoic acid monohydrate)

• Product Name: 15-Tritylmercapto-4,7,10,13-tetraoxapentadecanoic acid monohydrate
• CAS No: 1189873-11-7
• MF: C₃₀H₃₈O₇S
• MW: 542.683528423309
• CID: 5051876
• PubChem ID: 17040190
• Update Time: 2024-11-07

15-Tritylmercapto-4,7,10,13-tetraoxapentadecanoic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• 3-[2-[2-[2-(2-tritylsulfanylethoxy)ethoxy]ethoxy]ethoxy]propanoic acid;hydrate
• Trt-PEG4-C2-acid (hydrate)
• C30H36O6S.H2O
• 4656AH
• D84665
• 15-Tritylmercapto-4,7,10,13-tetraoxapentadecanoic acid monohydrate
• 882847-05-4
• HY-W096111A
• DA-78669
• 15-TRITYLMERCAPTO-4,7,10,13-TETRAOXAPENTADECANOICACIDMONOHYDRATE
• 1,1,1-Triphenyl-5,8,11,14-tetraoxa-2-thiaheptadecan-17-oic acid--water (1/1)
• 1189873-11-7
• DTXSID90589238
• 1,1,1-TRIPHENYL-5,8,11,14-TETRAOXA-2-THIAHEPTADECAN-17-OIC ACID HYDRATE
• Trt-PEG4-C2-acid hydrate
• C30H38O7S
• DB-215948
• BS-25798
• CS-0148502
• AKOS025404049

• Inchi： 1S/C30H36O6S.H2O/c31-29(32)16-17-33-18-19-34-20-21-35-22-23-36-24-25-37-30(26-10-4-1-5-11-26,27-12-6-2-7-13-27)28-14-8-3-9-15-28;/h1-15H,16-25H2,(H,31,32);1H2
• InChI Key： QACKFJOUHFJFAP-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCOCCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O

Computed Properties

• Exact Mass: 542.23382472g/mol
• Monoisotopic Mass: 542.23382472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 19
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds